2-((4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2,4-difluorophenyl)acetamide
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Description
2-((4-(3-chloro-4-methoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H14ClF2N3O3S and its molecular weight is 437.85. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Compounds similar to the specified chemical structure have been studied for their antimicrobial properties. For example, thiazolidin-4-one derivatives, which share a structural resemblance, have shown potential as antimicrobial agents against a range of bacteria and fungi. These compounds have been synthesized and evaluated for their activity against various microbial strains, demonstrating significant antimicrobial potential in some cases (Krátký, Vinšová, & Stolaříková, 2017).
Anticancer and Antiviral Activities
Another area of research involves the synthesis of pyrazoline-substituted thiazolidinones, which are investigated for their potential anticancer and antiviral activities. These compounds have been synthesized and their biological activities tested, with some showing selective inhibition of cancer cell lines and high activity against specific virus strains (Havrylyuk, Zimenkovsky, Vasylenko, & Lesyk, 2013).
Chemical Reactivity and Synthesis
Research into the chemical reactivity and synthesis of compounds with similar structures includes exploring their behavior under various conditions and their potential to serve as building blocks for more complex molecules. For instance, studies on the chemical reactivity of N-pyrimidinylacetamide derivatives towards primary and heterocyclic amines have led to the synthesis of a range of Schiff bases and nitrogen heterocyclic compounds, which could have various applications in medicinal chemistry (Farouk, Ibrahim, & El-Gohary, 2021).
Nonlinear Optical Properties
The nonlinear optical properties of organic crystals, including those with acetamide structures, have been theoretically investigated to understand their potential in photonic devices like optical switches and modulators. These studies involve computational approaches to determine the linear and nonlinear optical behavior of such compounds, highlighting their relevance in the development of optical and photonic technologies (Castro et al., 2017).
Properties
IUPAC Name |
2-[4-(3-chloro-4-methoxyphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(2,4-difluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClF2N3O3S/c1-28-16-5-3-12(9-13(16)20)25-7-6-23-18(19(25)27)29-10-17(26)24-15-4-2-11(21)8-14(15)22/h2-9H,10H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPVCPGRGKGEDPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NC3=C(C=C(C=C3)F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClF2N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.